![molecular formula C26H28N4O3 B2626561 3-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-[(4-ethylphenyl)methyl]propanamide CAS No. 1326880-46-9](/img/structure/B2626561.png)
3-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-[(4-ethylphenyl)methyl]propanamide
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Description
3-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-[(4-ethylphenyl)methyl]propanamide is a useful research compound. Its molecular formula is C26H28N4O3 and its molecular weight is 444.535. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
- Compounds structurally related to the specified chemical have shown promising antimicrobial activity. For instance, certain arylazopyrazole pyrimidone clubbed heterocyclic compounds, which share a similar structural framework, were evaluated for their antimicrobial effects against various bacteria and fungi. The structural similarities suggest potential antimicrobial applications for the specified compound as well (Sarvaiya, Gulati, & Patel, 2019).
Chemical Transformations and Synthesis
- The compound belongs to a class of chemicals that are often used as intermediates in the synthesis of various heterocyclic compounds. Studies like those on the transformations of the pyrido[1,2-a]pyrazine ring system into imidazo[1,2-a]pyridines and 2-oxa-6a, 10c-diazaaceanthrylenes highlight the chemical reactivity and potential for creating diverse molecular structures (Kolar, Tiŝler, & Pizzioli, 1996).
Potential Anticancer and Antiviral Properties
- Similar compounds have been synthesized and tested for their bioactive properties, including anticancer and antiviral activities. For example, certain celecoxib derivatives, which bear resemblance in their molecular architecture, were synthesized and evaluated for anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents (Küçükgüzel et al., 2013). This indicates a potential research avenue for the specified compound in similar bioactive roles.
Immunomodulating Activity
- Related compounds, such as condensed N-aryl-2-cyano-3-oxo-3-pyrazolyl-propanamides, have been synthesized and found to exhibit immunomodulating activity. These compounds enhanced macrophage cytotoxicity and stimulated host mediated antibacterial defenses in mice, suggesting possible applications in immune system modulation (Doria et al., 1991).
properties
IUPAC Name |
3-[2-(4-ethoxyphenyl)-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-a]pyrazin-5-yl]-N-[(4-ethylphenyl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H32N4O3/c1-3-19-5-7-20(8-6-19)18-27-25(31)13-14-29-15-16-30-24(26(29)32)17-23(28-30)21-9-11-22(12-10-21)33-4-2/h5-12,15-16,23-24,28H,3-4,13-14,17-18H2,1-2H3,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBFSZAGVEZXWRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CNC(=O)CCN2C=CN3C(C2=O)CC(N3)C4=CC=C(C=C4)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H32N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-[(4-ethylphenyl)methyl]propanamide |
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